Cholesteryl tridecanoate

• Molecular Formula: C40H70O2
• Molecular Weight: 583.0 g/mol
• InChI: InChI=1S/C40H70O2/c1-7-8-9-10-11-12-13-14-15-16-20-38(41)42-33-25-27-39(5)32(29-33)21-22-34-36-24-23-35(31(4)19-17-18-30(2)3)40(36,6)28-26-37(34)39/h21,30-31,33-37H,7-20,22-29H2,1-6H3
• InChIKey: VSBOMBMZJDIDEH-UHFFFAOYSA-N

Cholesteryl Tridecanoate Procurement Guide: Essential Properties and Comparator Baseline

Cholesteryl tridecanoate (CAS 25605-87-2, C40H70O2) is a saturated odd-chain cholesteryl ester belonging to the cholesteryl alkanoate series. This compound exhibits thermotropic liquid crystalline behavior, capable of forming both smectic and cholesteric mesophases in addition to crystalline and isotropic liquid states [1]. As a member of the homologous series of saturated aliphatic esters of cholesterol, its physical properties are fundamentally governed by chain-length-dependent phase transitions, a critical determinant in its applications ranging from model membrane systems to chiral liquid crystalline matrices [2].

Chain-length-dependent thermotropic mesophase behavior (smectic/cholesteric)

Reported stable crystalline bilayer formation at the air-water interface

Chiral liquid-crystalline matrix supports enantioselective reaction context

Distinct Raman spectroscopic fingerprint for identity verification

• [1] Ginsburg GS, Atkinson D, Small DM. Physical properties of cholesteryl esters. Prog Lipid Res. 1984;23(3):135-167. View Source
• [2] Barrall EM, Johnson JF, Porter RS. The Homologous Series of Aliphatic Esters of Cholesterol: Thermodynamic Properties. Molecular Crystals and Liquid Crystals. 1969;8(1):27-44. View Source

Why Interchanging Cholesteryl Esters Like Cholesteryl Tridecanoate with Shorter or Even-Chain Analogs Leads to Unreliable Results

Simple substitution of cholesteryl tridecanoate (C13:0) with its closest saturated chain-length neighbors (e.g., C12:0 laurate or C14:0 myristate) is invalid due to non-linear, chain-length-specific differences in both bulk mesophase stability and interfacial self-assembly. The physical properties of cholesteryl esters exhibit a pronounced odd-even effect, where odd-chain esters like tridecanoate display distinct transition temperatures and entropies compared to their even-chain counterparts [1]. Crucially, at interfaces relevant to biological and material science studies, cholesteryl tridecanoate marks a distinct threshold in molecular packing behavior, forming a stable crystalline bilayer phase that is not observed in shorter-chain analogs, which exhibit unstable or fluidic bilayer structures [2]. These structural and thermodynamic discontinuities mean that using an adjacent analog will yield fundamentally different phase behaviors and material properties, compromising experimental reproducibility and device performance.

Target

Odd-chain cholesteryl tridecanoate

Risk with even-chain analog

Odd-even parity may shift crystal-to-mesophase temperatures non-linearly, disrupting calibrated thermal windows.

Target

Stable crystalline bilayer interface (C13)

Risk with shorter chain (e.g., C12)

Shorter-chain esters may not form stable crystalline bilayers; film reproducibility and packing may differ.

Target

Unresolved Raman CO doublet

Risk with even-chain C12/C14

Resolved doublet in even-chain analogs complicates spectroscopic identity confirmation.

• [1] Ennulat RD. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals. 1970;10(1-2):19-33. View Source
• [2] Sarkar A, Suresh KA. Self-assembly and molecular packing in cholesteryl esters at interfaces. J Chem Phys. 2017 Jun 7;146(21):214702. View Source

Quantitative Evidence for the Differentiated Selection of Cholesteryl Tridecanoate Over Closest Analogs

Cholesteryl Tridecanoate Defines the Chain-Length Threshold for Stable Crystalline Bilayer Formation at Interfaces

At the air-water interface, cholesteryl tridecanoate (C13:0) is the shortest chain-length ester predicted by Craven's model to form a stable crystalline bilayer phase. In contrast, the shorter cholesteryl laurate (C12:0) forms an unstable fluidic bilayer that spontaneously switches to a crystalline bilayer [1]. This establishes cholesteryl tridecanoate as a critical cut-off point for obtaining predictable and stable interfacial films, whereas cholesteryl laurate yields metastable and variable assemblies.

Bilayer stability threshold

Head-to-head

C13:0 forms stable crystalline bilayer; C12:0 forms unstable fluidic bilayer that converts

Supports reproducible Langmuir-Blodgett film context

Interface stability threshold may vary with conditions

Evidence Dimension	Interfacial bilayer phase stability
Target Compound Data	Stable crystalline bilayer phase (predicted by Craven's model and consistent with observation)
Comparator Or Baseline	Cholesteryl laurate (C12:0): Unstable fluidic bilayer phase that converts to crystalline bilayer
Quantified Difference	Qualitative threshold: C13:0 marks the onset of stable crystalline packing; C12:0 is metastable.
Conditions	Air-water interface at room temperature; studied by imaging ellipsometry and AFM

Why This Matters

For researchers developing consistent Langmuir-Blodgett films or model membrane systems, the stability of the packing phase directly impacts reproducibility and the physical interpretation of membrane dynamics.

• [1] Sarkar A, Suresh KA. Self-assembly and molecular packing in cholesteryl esters at interfaces. J Chem Phys. 2017 Jun 7;146(21):214702. View Source

Odd-Chain Cholesteryl Tridecanoate Exhibits Distinct Thermal Transitions Due to an Odd-Even Parity Effect

A systematic DSC study of saturated aliphatic cholesteryl esters established a definitive odd-even effect on the temperatures of the crystal-to-mesophase transition for esters ranging from tridecanoate (C13:0) to nonadecanoate (C19:0) [1]. This means that the transition temperature of odd-chain cholesteryl tridecanoate is not a simple average of its even-chain neighbors, C12:0 and C14:0, but instead deviates systematically. A parallel effect is observed in the sum of transition entropies.

Odd-even thermal shift

Class-level

Non-linear deviation in crystal-to-mesophase transition temperature vs. even-chain series

Requires series-specific calibration for thermal device context

Specific values need homologous series analysis

Evidence Dimension	Crystal-to-mesophase transition temperature
Target Compound Data	Part of an odd-chain series exhibiting a small but definite odd-even effect
Comparator Or Baseline	Even-chain esters (C12:0, C14:0) vs. odd-chain esters (C13:0, C15:0)
Quantified Difference	Non-linear deviation; specific values require analysis of the homologous series
Conditions	Pure samples analyzed via Perkin-Elmer DSC-1B differential scanning calorimeter

Why This Matters

For applications in liquid crystal displays or thermal sensors where precise and predictable phase transition temperatures are critical, substituting an odd-chain ester for an even-chain one will introduce an uncalibrated, non-linear shift in the device's operating temperature window.

• [1] Ennulat RD. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals. 1970;10(1-2):19-33. View Source

Cholesteryl Tridecanoate Serves as a Unique Chiral Liquid Crystalline Matrix Enabling Enantioselective Hydrogenation

Cholesteryl tridecanoate has been specifically utilized as a chiral liquid-crystalline solvent matrix. In this medium, the hydrogenation of N-acetamidocinnamic acid using an achiral RhCl(PPh3)3 catalyst proceeds enantioselectively, yielding an optical yield of up to 16% [1]. This demonstrates its capability to induce chirality in a chemical transformation, a property not automatically transferable to all other cholesteryl esters without similar mesophase characteristics.

Enantioselective induction

Reported

Up to 16% ee in N-acetamidocinnamic acid hydrogenation

Supports chiral induction study context

Observed under specific mesophase and catalyst conditions

Evidence Dimension	Enantioselective induction in hydrogenation
Target Compound Data	Optical yield up to 16% for N-acetamidocinnamic acid hydrogenation
Comparator Or Baseline	Achiral reaction in non-chiral medium (0% ee)
Quantified Difference	Up to 16% enantiomeric excess
Conditions	Solution containing cholesteryl tridecanoate, RhCl(PPh3)3, n-BuOH-benzene

Why This Matters

This provides a validated application for cholesteryl tridecanoate as a specialty solvent in stereoselective synthesis, offering a unique chiral environment that differs from non-mesomorphic or differently packed liquid crystalline esters.

• [1] Pavlov VA, Spitsyna NI, Klabunovskii EI. Enantioselective hydrogenation in cholesteryl tridecanoate as a chiral liquid-crystalline matrix. Russian Chemical Bulletin. 1983;32:1501-1503. View Source

Spectroscopic Differentiation: Cholesteryl Tridecanoate Exhibits a Distinct CO Stretching Mode Doublet Pattern

Raman spectroscopy of the CO stretching mode reveals that cholesteryl tridecanoate (n=13) exhibits an unresolved doublet in its polycrystalline phase, a behavior shared only with short-chain esters (n=5, 7, 8, 9). This is in contrast to the resolved doublet observed for esters with n=11, 12, 14, 18, and 22 [1]. This spectral feature is a direct consequence of the molecule's unique conformational constraints and packing within the unit cell, providing a clear spectroscopic fingerprint that distinguishes it from both shorter (C12:0) and longer (C14:0) even-chain homologs.

Raman CO doublet

Head-to-head

Unresolved doublet in C13; resolved doublet in C12 and C14

Supports identity verification via vibrational spectroscopy

Polycrystalline phase required for comparison

Evidence Dimension	Raman CO stretching mode profile in polycrystalline phase
Target Compound Data	Unresolved doublet
Comparator Or Baseline	Cholesteryl dodecanoate (C12:0, laurate) and tetradecanoate (C14:0, myristate): Resolved doublet
Quantified Difference	Qualitative difference in peak resolution (unresolved vs. resolved doublet)
Conditions	Polycrystalline phase; Raman spectroscopy

Why This Matters

This provides a non-destructive, rapid spectroscopic method for verifying the identity and purity of the compound in a research or quality control setting, ensuring that the correct odd-chain ester has been procured and not inadvertently substituted.

• [1] da Costa AMA, Prieto MCE. Conformational influence on the CO stretching mode in cholesteryl alkanoates studied by Raman spectroscopy. Journal of Molecular Structure. 2000;520(1-3):107-116. View Source

High-Value Application Scenarios for Cholesteryl Tridecanoate Based on Proven Differentiation

Fabrication of Stable, Reproducible Crystalline Bilayer Films for Biophysical Model Membranes

Based on the evidence that cholesteryl tridecanoate forms a stable crystalline bilayer at the air-water interface, it is the preferred choice over shorter-chain esters like cholesteryl laurate for constructing well-defined, reproducible Langmuir-Blodgett films. These films serve as robust models for studying membrane protein interactions, lipid raft behavior, and the biophysics of cholesterol ester-rich domains [1]. Using laurate would introduce film instability and experimental variability.

Precision Calibration of Thermal Analysis Instruments and Liquid Crystal Device R&D

The well-characterized odd-even effect on its phase transitions makes cholesteryl tridecanoate a valuable standard for calibrating differential scanning calorimeters (DSC) and other thermal analysis tools within a specific temperature range. For liquid crystal research, its predictable, chain-length-dependent mesophase behavior allows researchers to fine-tune the thermal operating window of cholesteric or smectic materials, an advantage over even-chain analogs that fall on a different thermodynamic curve [2].

Chiral Reaction Medium for Asymmetric Synthesis and Mechanistic Studies

The demonstrated ability of a cholesteryl tridecanoate matrix to induce enantioselectivity (up to 16% ee) in an otherwise achiral hydrogenation reaction [3] positions it as a specialty solvent for investigating chiral induction mechanisms and potentially developing novel asymmetric synthetic protocols. This application is unique to liquid crystalline esters capable of forming a chiral mesophase under reaction conditions, differentiating it from non-mesomorphic or poorly ordered analogs.

Quality Control and Identity Verification via Vibrational Spectroscopy

The distinct unresolved CO stretching doublet in its Raman spectrum provides a definitive spectroscopic marker for cholesteryl tridecanoate. This feature allows for rapid, non-destructive verification of the compound's identity and purity in a procurement or production setting, ensuring it has not been mislabeled or substituted with the spectroscopically different even-chain esters cholesteryl laurate or myristate [4].

Application

Selection Property

Validation Focus

Langmuir-Blodgett model membranes

Interfacial crystalline bilayer stability

Film reproducibility and phase homogeneity

Thermal analysis calibration

Odd-even defined transition temperatures

DSC calibration against series data

Chiral synthesis medium

Chiral mesophase induction capability

Enantioselectivity under reaction conditions

QC identity verification

Distinct Raman CO doublet pattern

Spectroscopic fingerprint matching

• [1] Sarkar A, Suresh KA. Self-assembly and molecular packing in cholesteryl esters at interfaces. J Chem Phys. 2017 Jun 7;146(21):214702. View Source
• [2] Ennulat RD. Evaluation of Thermal Transitions in Some Cholesteryl Esters of Saturated Aliphatic Acids. Molecular Crystals and Liquid Crystals. 1970;10(1-2):19-33. View Source
• [3] Pavlov VA, Spitsyna NI, Klabunovskii EI. Enantioselective hydrogenation in cholesteryl tridecanoate as a chiral liquid-crystalline matrix. Russian Chemical Bulletin. 1983;32:1501-1503. View Source
• [4] da Costa AMA, Prieto MCE. Conformational influence on the CO stretching mode in cholesteryl alkanoates studied by Raman spectroscopy. Journal of Molecular Structure. 2000;520(1-3):107-116. View Source